Cas no 1805124-82-6 (5-Amino-4-bromopicolinic acid)

5-Amino-4-bromopicolinic acid is a brominated picolinic acid derivative featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the bromine atom at the 4-position enhances its reactivity for further functionalization, such as cross-coupling reactions, while the amino group at the 5-position allows for additional derivatization. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and coordination chemistry due to its ability to act as a chelating ligand. Its well-defined structure and high purity ensure consistent performance in research and industrial processes.

5-Amino-4-bromopicolinic acid structure

Product Name:5-Amino-4-bromopicolinic acid

CAS No:1805124-82-6

MF:C₆H₅BrN₂O₂

MW:217.020100355148

CID:4898864

Update Time:2026-02-27

5-Amino-4-bromopicolinic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-4-bromopicolinic acid
- Inchi： 1S/C6H5BrN2O2/c7-3-1-5(6(10)11)9-2-4(3)8/h1-2H,8H2,(H,10,11)
- InChI Key： MYVPTZCKAJETSV-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)O)=NC=C1N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
XLogP3: 0.7
Topological Polar Surface Area: 76.2

5-Amino-4-bromopicolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029016176-250mg	5-Amino-4-bromopicolinic acid	1805124-82-6	95%	250mg	$1,058.40	2022-04-01
Alichem	A029016176-1g	5-Amino-4-bromopicolinic acid	1805124-82-6	95%	1g	$2,895.00	2022-04-01

5-Amino-4-bromopicolinic acid Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Additional information on 5-Amino-4-bromopicolinic acid

Comprehensive Overview of 5-Amino-4-bromopicolinic acid (CAS No. 1805124-82-6): Properties, Applications, and Industry Insights

5-Amino-4-bromopicolinic acid (CAS No. 1805124-82-6) is a specialized brominated picolinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and bromo functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C₆H₅BrN₂O₂, offers unique reactivity patterns, making it valuable for designing heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for halogenated picolinic acids like 5-Amino-4-bromopicolinic acid has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers frequently search for "synthesis of 5-Amino-4-bromopicolinic acid" or "CAS 1805124-82-6 suppliers," reflecting its commercial and academic relevance. The compound’s selective bromination at the 4-position enhances its utility in cross-coupling reactions, a topic trending in medicinal chemistry forums.

From a technical perspective, 5-Amino-4-bromopicolinic acid exhibits a melting point range of 210–215°C and moderate solubility in polar solvents like DMSO. Its stability under ambient conditions makes it suitable for high-throughput screening applications. Industry professionals often inquire about "5-Amino-4-bromopicolinic acid MSDS" or "picolinic acid derivatives in drug discovery," highlighting its safety profile and research potential.

The compound’s applications extend to metal-organic frameworks (MOFs) and catalysis, where its chelating properties are exploited. Recent publications emphasize its use in designing EGFR kinase inhibitors, aligning with the growing interest in targeted cancer therapies. Environmental considerations also drive searches for "biodegradable brominated compounds," positioning 5-Amino-4-bromopicolinic acid as a subject of green chemistry studies.

Quality control protocols for CAS 1805124-82-6 typically involve HPLC purity verification (>98%) and NMR characterization. Suppliers often provide "custom synthesis services" for derivatives, catering to the demand for tailor-made intermediates. The compound’s patent landscape reveals its inclusion in agrochemical formulations, particularly herbicides, addressing global concerns about sustainable agriculture.

In conclusion, 5-Amino-4-bromopicolinic acid represents a critical niche in fine chemicals, bridging academic research and industrial applications. Its multifaceted roles—from drug development to material science—ensure its continued relevance in a rapidly evolving chemical industry.